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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585 Get Quote

Technical Guide: 5-Amino-2-bromobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-2-bromobenzonitrile, a

key building block in pharmaceutical and chemical synthesis.

Chemical Identification and Properties
5-Amino-2-bromobenzonitrile is a substituted benzonitrile with the Chemical Abstracts

Service (CAS) number 72115-09-4.[1] It is a solid at room temperature, typically appearing as a

pale-yellow to yellow-brown crystalline powder.[2]

Table 1: Physicochemical Properties of 5-Amino-2-bromobenzonitrile
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Property Value Source(s)

CAS Number 72115-09-4 [1]

Molecular Formula C₇H₅BrN₂ [1]

Molecular Weight 197.03 g/mol [1][3]

Melting Point 96-100 °C [4][5]

Boiling Point 288.4 ± 25.0 °C (Predicted) [5]

Density ~1.6 g/cm³ [2]

Appearance
Pale-yellow to yellow-brown

solid

Solubility Soluble in methanol [4][6]
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Applications in Synthesis
5-Amino-2-bromobenzonitrile is a versatile intermediate in organic synthesis, primarily

utilized in the development of pharmaceutical compounds and advanced materials.[6] The

presence of amino, bromo, and nitrile functional groups allows for a variety of chemical

transformations.

It serves as a crucial precursor in the synthesis of more complex molecules, such as 2-Amino-

5-bromobenzophenone, which is an important intermediate for benzodiazepines. Additionally, it

is used in the preparation of derivatives with potential therapeutic applications, including kinase

inhibitors and antimicrobial agents.[7]
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Starting Material

Synthetic Products

5-Amino-2-bromobenzonitrile

2-Amino-5-bromobenzophenone
(Benzodiazepine Intermediate)

Palladium-catalyzed
Suzuki Coupling

Cimaterol Derivatives
(β2-adrenergic agonists)

Nucleophilic Displacement

Kinase Inhibitors
Further Functionalization
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Workflow for the Synthesis of 2-Amino-5-bromobenzophenone

Start

Charge Schlenk tube with:
- 2-Amino-5-bromobenzonitrile

- Phenylboronic acid
- Pd(OAc)₂
- Bipyridine
- p-NBSA

- THF/Water (2:1)

Heat to 80°C and stir for 48h

Cool to RT
Pour into Ethyl Acetate

Wash with NaHCO₃ and Brine
Extract aqueous layer

Combine organic layers
Dry over MgSO₄

Evaporate solvent
Purify by Flash Chromatography

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 2-Amino-5-Bromobenonitrile Supplier in China [nj-finechem.com]

3. 2-Amino-5-bromobenzonitrile | C7H5BrN2 | CID 429740 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemicalbook.com [chemicalbook.com]

5. 2-Amino-5-bromo-benzonitrile Price from Supplier Brand Shanghai MedBio Inc on
Chemsrc.com [chemsrc.com]

6. Page loading... [wap.guidechem.com]

7. 2-Amino-5-(2-bromoacetyl)benzonitrile (88167-50-4) for sale [vulcanchem.com]

To cite this document: BenchChem. [5-Amino-2-bromobenzonitrile CAS number lookup].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189585#5-amino-2-bromobenzonitrile-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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